Cas no 2353409-72-8 (N-(DBCO-PEG4)-N-Biotin-PEG4-NHS)

• Product Name: N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
• CAS No: 2353409-72-8
• MF: C₅₄H₇₄N₆O₁₆S
• MW: 1095.2609744072
• CID: 5038123
• PubChem ID: 137334035
• Update Time: 2025-10-29

N-(DBCO-PEG4)-N-Biotin-PEG4-NHS Chemical and Physical Properties

Names and Identifiers

• N-(DBCO-PEG4)-N-Biotin-PEG4-NHS
• BP-24234
• 2353409-72-8
• AKOS040743662
• HY-140582
• CS-0115096
• DA-65803
• 2,5-dioxopyrrolidin-1-yl 1-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]-N-[14-(4-{2-azatricyclo[10.4.0.0,hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl}-4-oxobutanamido)-3,6,9,12-tetraoxatetradecan-1-yl]pentanamido}-3,6,9,12-tetraoxape

• Inchi： 1S/C54H74N6O16S/c61-47(15-16-49(63)59-39-43-9-2-1-7-41(43)13-14-42-8-3-4-10-45(42)59)55-20-24-69-28-32-73-36-38-75-34-30-71-26-22-58(48(62)12-6-5-11-46-53-44(40-77-46)56-54(67)57-53)21-25-70-29-33-74-37-35-72-31-27-68-23-19-52(66)76-60-50(64)17-18-51(60)65/h1-4,7-10,44,46,53H,5-6,11-12,15-40H2,(H,55,61)(H2,56,57,67)/t44-,46-,53-/m0/s1
• InChI Key： WGXIBGJQQHWGKY-XVESOEPISA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(N(CCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)CCOCCOCCOCCOCCNC(CCC(N1C3C=CC=CC=3C#CC3C=CC=CC=3C1)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 1094.48820147g/mol
• Monoisotopic Mass: 1094.48820147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 77
• Rotatable Bond Count: 40
• Complexity: 1910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 274

Additional information on N-(DBCO-PEG4)-N-Biotin-PEG4-NHS

Professional Introduction to N-(DBCO-PEG4)-N-Biotin-PEG4-NHS and CAS No. 2353409-72-8

N-(DBCO-PEG4)-N-Biotin-PEG4-NHS is a sophisticated molecular construct that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by the CAS number 2353409-72-8, represents a novel fusion protein tag designed for enhanced biotechnological applications. The name itself encodes critical structural and functional information, with each segment contributing to its unique utility in molecular tagging and bioconjugation processes.

The core components of this compound include DBCO (7-Amino-4-methylcoumarin-3-carboxylic acid), which serves as a cleavable linker, and Biotin, a highly affinity-binding molecule that facilitates specific interactions with avidin-based systems. The inclusion of PEG4 (Polyethylene glycol with four ethylene oxide units) units in both the N-terminal and C-terminal regions introduces hydrophilicity and steric bulk, enhancing solubility and reducing non-specific binding. The terminal NHS (N-Hydroxysuccinimide) group provides an active ester functionality, enabling facile conjugation to various biomolecules.

In recent years, the demand for advanced molecular tagging tools has surged, driven by the need for precise manipulation and analysis of biomolecules in complex biological systems. N-(DBCO-PEG4)-N-Biotin-PEG4-NHS stands out as a versatile tool due to its multifaceted design. The DBCO linker allows for post-conjugation cleavage under mild acidic conditions, providing researchers with the flexibility to isolate tagged proteins or peptides from their ligands. This feature is particularly valuable in proteomics and peptidomics studies, where the removal of the tag without affecting the target molecule's integrity is crucial.

The Biotin moiety is a cornerstone in many biochemical assays, including Western blotting, ELISA, and immunoassays. Its high affinity for avidin and streptavidin has made it an indispensable tool for protein purification, detection, and localization studies. By incorporating Biotin into the construct, researchers can exploit these interactions to develop highly sensitive and specific detection methods. Moreover, the PEG4 units contribute to steric hindrance, reducing background noise by minimizing non-specific adsorption to surfaces or other biomolecules.

The NHS group at the C-terminal offers another layer of functionality by enabling amine-reactive conjugations. This allows for the facile attachment of antibodies, fluorescent dyes, or other functional molecules through amine-based chemistry. Such modifications are essential for developing novel diagnostic tools and therapeutic agents where precise molecular assembly is paramount.

Recent advancements in biotechnology have highlighted the importance of such multifunctional tags in drug discovery and development. For instance, N-(DBCO-PEG4)-N-Biotin-PEG4-NHS has been employed in the development of targeted drug delivery systems, where its ability to conjugate with antibodies or peptides enhances specificity and reduces off-target effects. Additionally, its use in biosensors has enabled real-time monitoring of biological processes with high fidelity.

The compound's design also aligns with emerging trends in synthetic biology, where modular constructs are engineered to perform multiple functions within a single molecule. The integration of DBCO, Biotin, PEG4, and NHS into N-(DBCO-PEG4)-N-Biotin-PEG4-NHS exemplifies this approach by providing a comprehensive toolkit for molecular manipulation. This modularity not only simplifies experimental design but also opens new avenues for innovation in bioconjugation chemistry.

In conclusion, N-(DBCO-PEG4)-N-Biotin-PEG4-NHS represents a cutting-edge solution for researchers seeking advanced molecular tagging capabilities. Its combination of cleavable linkage, high-affinity binding moiety, hydrophilic spacers, and reactive terminal group makes it an invaluable asset in modern biotechnology. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in unraveling complex biological mechanisms and developing novel therapeutic strategies.